Cas no 1342900-81-5 (4-Chloro-3-(cyclopentyloxy)aniline)

• Product Name: 4-Chloro-3-(cyclopentyloxy)aniline
• CAS No: 1342900-81-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD19625026
• CID: 3041934
• Update Time: 2025-11-02

4-Chloro-3-(cyclopentyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(cyclopentyloxy)aniline
• 4-chloro-3-cyclopentyloxyaniline
• Z9754

• MDL： MFCD19625026
• Inchi： 1S/C11H14ClNO/c12-10-6-5-8(13)7-11(10)14-9-3-1-2-4-9/h5-7,9H,1-4,13H2
• InChI Key： SUUZYVQOVSNKRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OC1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 4-Chloro-3-(cyclopentyloxy)aniline

4-Chloro-3-(cyclopentyloxy)aniline (CAS 1342900-81-5): A Versatile Intermediate in Modern Organic Synthesis

4-Chloro-3-(cyclopentyloxy)aniline (CAS 1342900-81-5) is an important aromatic amine compound that has gained significant attention in pharmaceutical and agrochemical research. This cyclopentyloxy-substituted aniline derivative serves as a crucial building block for the synthesis of various biologically active molecules. Its unique structural features, combining a chloro substituent and cyclopentyl ether moiety, make it particularly valuable in medicinal chemistry applications.

The molecular structure of 4-Chloro-3-(cyclopentyloxy)aniline features an amine group at position 1, a chlorine atom at position 4, and a cyclopentyloxy group at position 3 of the benzene ring. This specific substitution pattern contributes to its electronic properties and steric characteristics, which are essential for its reactivity in various chemical transformations. Researchers often utilize this compound as a precursor for heterocyclic compound synthesis, particularly in the development of novel pharmaceutical intermediates.

Recent studies highlight the growing importance of 4-Chloro-3-(cyclopentyloxy)aniline in drug discovery programs. Its structural motif appears in several kinase inhibitor scaffolds, which are currently a hot topic in cancer research. The compound's ability to serve as a hydrogen bond donor and acceptor makes it particularly valuable in designing molecules that target protein-protein interactions, a cutting-edge approach in modern drug development.

From a synthetic chemistry perspective, 4-Chloro-3-(cyclopentyloxy)aniline offers multiple sites for further functionalization. The primary amine group can undergo various reactions including acylation, sulfonylation, or reductive amination, while the chloro substituent is amenable to cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations enable the creation of diverse molecular architectures, addressing the pharmaceutical industry's need for structural diversity in compound libraries.

The cyclopentyloxy moiety in 4-Chloro-3-(cyclopentyloxy)aniline contributes to improved metabolic stability compared to smaller alkoxy groups, a property highly sought after in drug design. This characteristic aligns with current trends in medicinal chemistry that emphasize ADME optimization (Absorption, Distribution, Metabolism, and Excretion) of drug candidates. Many researchers are investigating this compound's potential in developing CNS-active molecules, as the cyclopentyl group may enhance blood-brain barrier penetration.

In material science applications, 4-Chloro-3-(cyclopentyloxy)aniline has shown promise as a monomer for specialty polymer synthesis. Its aromatic amine functionality can participate in polymerization reactions, while the bulky cyclopentyloxy group introduces interesting steric effects that can influence polymer properties. This dual functionality makes it valuable for creating advanced materials with tailored characteristics for specific applications.

The synthesis of 4-Chloro-3-(cyclopentyloxy)aniline typically involves multi-step procedures starting from commercially available precursors. Modern green chemistry approaches are being applied to improve the sustainability of its production, reflecting the growing emphasis on environmentally friendly synthesis in the chemical industry. These methods aim to reduce waste generation and energy consumption while maintaining high yields and purity.

Analytical characterization of 4-Chloro-3-(cyclopentyloxy)aniline employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows good stability under standard storage conditions, though precautions against oxidation of the amine group are recommended for long-term storage. Proper handling procedures should always be followed to ensure safety and maintain compound integrity.

Market demand for 4-Chloro-3-(cyclopentyloxy)aniline has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in drug discovery. The compound's versatility as a chemical building block ensures its continued relevance in organic synthesis. Suppliers typically offer this specialty chemical in various quantities, with purity levels suitable for research and development applications.

Future research directions for 4-Chloro-3-(cyclopentyloxy)aniline include exploring its potential in catalyzed reactions and investigating novel derivatives for specific biological activities. The compound's structural features make it an attractive candidate for fragment-based drug discovery, an area gaining momentum in pharmaceutical research. As synthetic methodologies continue to advance, new applications for this versatile intermediate are likely to emerge.

For researchers working with 4-Chloro-3-(cyclopentyloxy)aniline, proper analytical method development is crucial to ensure accurate characterization of both the starting material and reaction products. The compound's unique spectroscopic signature facilitates its identification in complex reaction mixtures, an important consideration for process chemistry applications.

In conclusion, 4-Chloro-3-(cyclopentyloxy)aniline (CAS 1342900-81-5) represents a valuable tool for synthetic chemists, particularly in pharmaceutical research. Its combination of reactivity, structural features, and potential biological relevance ensures its continued importance in organic synthesis and drug discovery efforts. As chemical research progresses toward more complex molecular architectures, intermediates like this will play an increasingly vital role in developing innovative solutions to challenging problems in chemistry and biology.